Isocyanobenzene

• IUPAC Name: isocyanobenzene
• InChI: InChI=1S/C7H5N/c1-8-7-5-3-2-4-6-7/h2-6H
• InChI Key: RCIBIGQXGCBBCT-UHFFFAOYSA-N
• Canonical SMILES: [C-]#[N+]C1=CC=CC=C1
• Molecular Formula: C7H5N
• DSSTOX Substance ID: DTXSID50239267
• Molecular Weight: 103.12 g/mol
• Physical Description: The odor of isocyanides has been described as "'almost overpowering." "horrible," and "extremely distressing." [Wikipedia]
• Vapor Pressure: 2.4 [mmHg]
• CAS No.: 931-54-4

Description

Phenyl isocyanide is an isocyanide.

Scientific Research Applications

• Coordination Chemistry and Surface Chemistry : Nonbenzenoid aromatic isocyanides, including isocyanobenzene derivatives, are emerging as new coordination building blocks for organometallic and surface chemistry. They have been used in the synthesis of isocyanoazulenes and η5-stabilized isocyanocyclopentadienides, as well as in the self-assembly on gold surfaces (Barybin, 2010).

• Radical Recombination Reactions : The electron-transfer reaction of this compound derivatives has been studied to understand the sensitivity of radical recombination reactions to radio frequency and static magnetic fields, which is important for both chemical and biological systems (Henbest et al., 2004).

• Electroanalytical Applications : this compound derivatives have been utilized in electroanalytical chemistry, such as in the modification of electrodes for the voltammetric detection of dihydroxybenzene isomers (Ding et al., 2005).

• Synthesis of Industrially Important Chemicals : Research has been conducted on the Lossen rearrangement reaction of aromatic and aliphatic hydroxamates to synthesize isocyanates and amines, providing a potential route for the synthesis of this compound derivatives from bio-based materials (Sanaallah, 2016).

• Organic Synthesis : this compound compounds have been used as intermediates in photochemical reactions with aliphatic amines, demonstrating their utility in the synthesis of various organic compounds (Ohashi et al., 1980).

• Photoredox Catalysis : Carbazolyl dicyanobenzene-based donor–acceptor fluorophores have been developed as efficient metal-free photoredox catalysts for organic synthesis, showcasing the application of this compound derivatives in visible-light-promoted synthesis (Luo & Zhang, 2016).

Mechanism of Action

Target of Action

It has been used in the study of the inhibition mechanism of reconstituted cytochrome p-450scc-linked monooxygenase system .

Mode of Action

It is known to interact with the cytochrome p-450scc-linked monooxygenase system, potentially influencing its activity

Biochemical Pathways

Given its interaction with the cytochrome p-450scc-linked monooxygenase system, it may influence pathways related to this system .

Pharmacokinetics

Its solubility in chloroform and slight solubility in methanol suggest that it may be absorbed and distributed in the body to some extent

Result of Action

Its interaction with the cytochrome p-450scc-linked monooxygenase system suggests that it may influence the activity of this system .

Safety and Hazards

While specific safety and hazard information for isocyanobenzene was not found, general safety measures for handling chemicals should be followed. This includes avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas.

Future Directions

The recent disclosure of the ability of aromatic isocyanides to harvest visible light and act as single electron acceptors has triggered a renewed interest in their application to the development of green photoredox catalytic methodologies. This suggests that future research may focus on further exploring these capabilities and developing new applications for isocyanobenzene and other isocyanides.

Biochemical Analysis

Biochemical Properties

Isocyanobenzene plays a significant role in biochemical reactions, particularly in the study of enzyme inhibition mechanisms. It interacts with enzymes such as cytochrome P450, a key enzyme in the monooxygenase system. This compound inhibits the activity of cytochrome P450 by binding to its active site, thereby preventing the enzyme from catalyzing its usual reactions . This interaction is crucial for understanding the inhibition mechanisms of various drugs and other inhibitors.

Cellular Effects

This compound has notable effects on cellular processes. It influences cell function by affecting cell signaling pathways and gene expression. For instance, this compound can alter the expression of genes involved in detoxification processes by inhibiting cytochrome P450 . This inhibition can lead to changes in cellular metabolism, affecting the overall metabolic flux within the cell.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It binds to the active site of cytochrome P450, leading to enzyme inhibition. This binding prevents the enzyme from interacting with its natural substrates, thereby inhibiting its catalytic activity . Additionally, this compound can induce changes in gene expression by modulating transcription factors involved in the regulation of detoxification genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under controlled conditions, but its degradation can lead to the formation of reactive intermediates that may have additional effects on cells . Long-term exposure to this compound can result in sustained inhibition of cytochrome P450, affecting cellular metabolism over time.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound can effectively inhibit cytochrome P450 without causing significant toxicity . At high doses, it can lead to adverse effects such as hepatotoxicity and oxidative stress. These toxic effects are likely due to the accumulation of reactive intermediates formed during the degradation of this compound.

Metabolic Pathways

This compound is involved in metabolic pathways related to detoxification and biotransformation. It interacts with enzymes such as cytochrome P450, which catalyze the oxidation of various substrates . The inhibition of cytochrome P450 by this compound can lead to altered metabolic flux, affecting the levels of metabolites involved in detoxification processes.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. It can bind to plasma proteins, facilitating its distribution throughout the body . The localization and accumulation of this compound in specific tissues can influence its overall activity and function.

Subcellular Localization

This compound is localized in various subcellular compartments, including the endoplasmic reticulum and mitochondria. Its activity and function are influenced by its subcellular localization, as it can interact with enzymes and other biomolecules within these compartments . Post-translational modifications and targeting signals play a role in directing this compound to specific organelles, affecting its biochemical properties and interactions.